Cas no 1804486-11-0 (2-(Difluoromethyl)-3-hydroxy-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine
• CAS No: 1804486-11-0
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4800398
• Update Time: 2025-10-22

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine

• Inchi： 1S/C6H4F2N2O3/c7-6(8)5-4(11)1-3(2-9-5)10(12)13/h1-2,6,11H
• InChI Key： XPGFMQIHIDHUGD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine: An Overview of a Promising Compound (CAS No. 1804486-11-0)

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine (CAS No. 1804486-11-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine is characterized by the presence of a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a nitro group at the 5-position. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine has shown promise in antiviral research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

The anticancer potential of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine has also been explored. Research published in the Cancer Research journal reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the generation of reactive oxygen species (ROS), which lead to cell death.

Beyond its therapeutic applications, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique reactivity profile makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For example, researchers at Harvard University have utilized this compound to develop new derivatives with enhanced pharmacological properties.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine typically involves multistep processes, including nitration, fluorination, and hydroxylation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. One such method involves the use of transition metal catalysts to facilitate selective functionalization reactions, reducing both cost and environmental impact.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine (CAS No. 1804486-11-0) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical synthesis. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.